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Compound of Interest

Compound Name: Serinol-d5

Cat. No.: B12394739

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of Serinol-d5, a deuterated analog of Serinol (2-aminopropane-1,3-
diol). This document is intended for researchers, scientists, and drug development
professionals who utilize isotopically labeled compounds in their studies.

Chemical Properties and Structure

Serinol-d5 is a stable, isotopically labeled form of Serinol where five hydrogen atoms have
been replaced with deuterium. This substitution results in a higher molecular weight compared
to the unlabeled compound, which is a key feature for its use in various analytical techniques.

Table 1: Chemical Properties of Serinol and Serinol-d5

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12394739?utm_src=pdf-interest
https://www.benchchem.com/product/b12394739?utm_src=pdf-body
https://www.benchchem.com/product/b12394739?utm_src=pdf-body
https://www.benchchem.com/product/b12394739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Serinol Serinol-d5
Molecular Formula C3HoaNO2[1][2][3] C3HaDsNO2[1]
Molecular Weight 91.11 g/mol [1] 96.14 g/mol
] ] 2-aminopropane-1,1,2,3,3-d5-
IUPAC Name 2-aminopropane-1,3-diol ]
1,3-diol
2-Amino-1,3-propanediol, DL-
Synonyms Serinol, 1,3-Dihydroxy-2- Deuterated Serinol
propylamine
CAS Number 534-03-2 Not available
[2HIC(O[2H])(C([2H])
SMILES NC(CO)CO ([2ZHDN([2HD[2HDC([2H])
([2H])OJ[2H] (representative)
Structure

The chemical structure of Serinol-d5 is identical to that of Serinol, with the exception of the

deuterium atoms at specified positions. The exact positions of deuteration can vary depending

on the synthetic method, but a common form involves deuteration of the hydroxyl and amine

protons, as well as the carbon backbone.

D2N CH(CD20D)2
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Caption: Chemical structure of a possible isomer of Serinol-d5.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and analysis of Serinol-d5 are
not readily available in the public domain, this section provides generalized methodologies
based on the synthesis of Serinol and common techniques for deuterium labeling and analysis.

Synthesis and Purification

The synthesis of Serinol-d5 would likely follow a similar pathway to that of unlabeled Serinol,
with the introduction of deuterium at a key step. A common method for synthesizing Serinol is
the reduction of 2-nitro-1,3-propanediol.

General Synthetic Workflow:

Starting Material Deuteration Step Purification Serinol-ds
(e.g., 2-nitro-1,3-propanediol) (e.g., reduction with a deuterium source) (e.g., chromatography, crystallization)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Serinol-d5.
Hypothetical Deuteration Protocol:

A plausible method for the synthesis of Serinol-d5 involves the catalytic reduction of 2-nitro-
1,3-propanediol using a deuterium source, such as deuterium gas (D2) or a deuterated
reducing agent like sodium borodeuteride (NaBDa4), in a suitable deuterated solvent.

e Reduction: The starting material, 2-nitro-1,3-propanediol, is dissolved in a deuterated solvent
(e.g., D20 or methanol-d4).

» Catalyst Addition: A suitable catalyst, such as Palladium on carbon (Pd/C) or Raney Nickel,
is added to the solution.

o Deuterium Introduction: The reaction mixture is subjected to an atmosphere of deuterium gas
or treated with a deuterated reducing agent. The reaction is typically stirred at room
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temperature or with gentle heating until completion.

o Work-up and Purification: The catalyst is removed by filtration. The solvent is evaporated
under reduced pressure. The crude product is then purified using techniques such as column
chromatography or recrystallization to yield pure Serinol-d5.

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The tH NMR spectrum of Serinol-d5 is expected to be significantly simplified
compared to that of unlabeled Serinol due to the replacement of protons with deuterium. The
signals corresponding to the deuterated positions will be absent. The remaining proton
signals would allow for the confirmation of the structure and the assessment of the degree of
deuteration at non-deuterated sites.

e 13C NMR: The 3C NMR spectrum will show characteristic shifts for the carbon atoms in the
Serinol backbone. Carbon atoms bonded to deuterium will exhibit a triplet multiplicity due to
C-D coupling and may show a slight isotopic shift compared to the corresponding carbons in
unlabeled Serinol.

Mass Spectrometry (MS):
Mass spectrometry is a primary tool for confirming the incorporation of deuterium.

o Electrospray lonization (ESI)-MS: This technique would be used to determine the molecular
weight of Serinol-d5. The mass spectrum will show a molecular ion peak corresponding to
the mass of the deuterated compound (e.g., [M+H]* at m/z 97.15).

* |sotopic Purity Analysis: High-resolution mass spectrometry can be used to determine the
isotopic purity of Serinol-d5 by analyzing the distribution of isotopologues.

Table 2: Expected Analytical Data for Serinol-d5
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Technique Expected Observations

Absence of signals at positions where H is
1H NMR replaced by D. Simplified spectrum compared to

Serinol.

Triplet splitting for carbons directly bonded to
13C NMR deuterium. Potential for slight upfield isotopic
shifts.

Molecular ion peak corresponding to the mass
Mass Spec. of the deuterated molecule (e.g., m/z 97.15 for
[C3HaDsNO2z + H]%).

Biological Context and Signaling Pathways

Serinol-d5 is primarily used as a tracer in metabolic and pharmacokinetic studies. Its biological
activity is expected to be similar to that of unlabeled Serinol. Serinol itself is a structural analog
of the amino acid L-serine and a precursor to various important biomolecules.

While there are no known signaling pathways directly activated by Serinol, its precursor, L-
serine, and its derivatives are involved in crucial cellular processes. For instance, sphingosine,
a derivative of Serinol, and its N-acylated form, ceramide, are key second messengers in
eukaryotes, regulating processes like cell growth, apoptosis, and stress response.
Furthermore, serine metabolism has been shown to influence the mTOR signaling pathway,
which is a central regulator of cell growth and proliferation.

The use of Serinol-d5 can help researchers to trace the metabolic fate of Serinol and its
incorporation into downstream molecules, providing insights into these signaling pathways.

Signaling Pathway Context:
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Caption: Metabolic and signaling context of Serinol.

Applications in Research

The primary application of Serinol-d5 is as an internal standard in quantitative mass
spectrometry-based assays for the analysis of Serinol in biological samples. The use of a
stable isotope-labeled internal standard is the gold standard for correcting for matrix effects and
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variations in sample preparation and instrument response, leading to highly accurate and
precise quantification.

Other potential applications include:

e Metabolic Flux Analysis: Tracing the incorporation of the deuterium label into downstream
metabolites to study the dynamics of metabolic pathways.

o Pharmacokinetic Studies: Following the absorption, distribution, metabolism, and excretion
(ADME) of Serinol-based drug candidates.

e Enzyme Mechanism Studies: Investigating the kinetic isotope effect to elucidate the
mechanisms of enzymes that metabolize Serinol.

Safety and Handling

Serinol-d5 should be handled in accordance with standard laboratory safety procedures for
chemical reagents. While specific toxicity data for Serinol-d5 is not available, the safety profile
IS expected to be similar to that of unlabeled Serinol. Unlabeled Serinol is classified as a
substance that can cause severe skin burns and eye damage. Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Serinol-d5: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394739#serinol-d5-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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